Cas no 447416-26-4 (Benzenepropanoic acid, -amino-2-bromo-, 1,1-dimethylethyl ester, (S)-)

• Product Name: Benzenepropanoic acid, -amino-2-bromo-, 1,1-dimethylethyl ester, (S)-
• CAS No: 447416-26-4
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• CID: 6359772
• Update Time: 2025-05-19

Benzenepropanoic acid, -amino-2-bromo-, 1,1-dimethylethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, -amino-2-bromo-, 1,1-dimethylethyl ester, (S)-
• Benzenepropanoic acid, β-amino-2-bromo-, 1,1-dimethylethyl ester, (βS)-

• Inchi： 1S/C13H18BrNO2/c1-13(2,3)17-12(16)8-11(15)9-6-4-5-7-10(9)14/h4-7,11H,8,15H2,1-3H3/t11-/m0/s1
• InChI Key： JACILSUWVAAISC-NSHDSACASA-N
• SMILES： C1([C@@H](N)CC(OC(C)(C)C)=O)=CC=CC=C1Br

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 366.0±32.0 °C(Predicted)
• pka: 7.10±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Benzenepropanoic acid, -amino-2-bromo-, 1,1-dimethylethyl ester, (S)-

Benzenepropanoic acid, -amino-2-bromo-, 1,1-dimethylethyl ester, (S)- (CAS No. 447416-26-4): A Comprehensive Overview

Benzenepropanoic acid, -amino-2-bromo-, 1,1-dimethylethyl ester, (S)-, identified by its CAS number 447416-26-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their versatile applications in medicinal chemistry and synthetic biology. Its unique structural features, including the presence of an amino group, a bromo substituent, and an isobutyl ester moiety, make it a valuable intermediate in the synthesis of more complex molecules.

The structural configuration of Benzenepropanoic acid, -amino-2-bromo-, 1,1-dimethylethyl ester, (S)- is characterized by its chiral center, which imparts stereochemical specificity to its derivatives. This stereochemistry is particularly important in pharmaceutical applications where enantiomeric purity can significantly influence the efficacy and safety of a drug. The (S)-configuration suggests that this compound is a specific enantiomer, which may exhibit distinct biological activities compared to its (R)-counterpart.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from chiral intermediates like Benzenepropanoic acid, -amino-2-bromo-, 1,1-dimethylethyl ester, (S)-. Researchers have been exploring its potential in various pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial applications. The bromo substituent on the benzene ring provides a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more intricate molecular architectures.

The ester group in this compound not only contributes to its solubility and stability but also serves as a versatile functional handle for chemical modifications. This feature is particularly useful in drug discovery pipelines where rapid and efficient derivatization is often required. The combination of an amino group and an ester moiety allows for further transformations such as amide bond formation or transesterification reactions, which are common strategies in medicinal chemistry.

One of the most compelling aspects of Benzenepropanoic acid, -amino-2-bromo-, 1,1-dimethylethyl ester, (S)- is its role as a building block in the synthesis of biologically active compounds. For instance, researchers have utilized this intermediate to develop novel inhibitors targeting enzymes involved in cancer progression. The amino group can be coupled with carboxylic acids or other electrophiles to form amides, which are key motifs in many pharmacophores. Similarly, the bromo substituent can be displaced by nucleophiles to introduce diverse functional groups.

The chiral nature of this compound has also been exploited in the development of enantioselective catalysts and ligands. Chiral auxiliaries or catalysts can be used to control the stereochemistry of reactions involving this intermediate, ensuring high enantiomeric purity in the final product. This is particularly important in pharmaceuticals where the wrong enantiomer may exhibit different biological effects or even toxic side effects.

In addition to its synthetic utility, Benzenepropanoic acid, -amino-2-bromo-, 1,1-dimethylethyl ester, (S)- has shown promise in material science applications. Its unique structural features make it a candidate for designing advanced materials with tailored properties. For example, polymers incorporating this compound as a monomer may exhibit enhanced thermal stability or mechanical strength due to the presence of rigid aromatic rings and functional groups that contribute to intermolecular interactions.

The bromo substituent on the benzene ring also makes this compound suitable for photochemical studies. Bromine atoms are known to undergo photoinduced reactions such as debromination or bromine atom transfer processes. These reactions can be harnessed to develop novel photoactive materials or to study reaction mechanisms under irradiation conditions.

The pharmaceutical industry continues to explore new ways to leverage intermediates like Benzenepropanoic acid, -amino-2-bromo-, 1,1-dimethylethyl ester, (S)-. Recent studies have highlighted its potential in developing kinase inhibitors targeting various cancers. By modifying the structure around the chiral center or introducing additional functional groups, researchers aim to enhance binding affinity and selectivity against specific kinases involved in tumor growth and progression.

Another area of interest is the use of this compound in designing antimicrobial agents. The combination of an amino group and a bromo substituent provides multiple sites for interaction with bacterial enzymes or cell membranes. This has led to the development of novel antibiotics with improved efficacy against resistant strains.

The versatility of Benzenepropanoic acid, -amino-2-bromo-, 1,1-dimethylethyl ester, (S)- extends beyond pharmaceutical applications into agrochemicals and specialty chemicals. Its structural motifs are found in many pesticides and herbicides designed to target specific biological pathways in pests or weeds while minimizing harm to beneficial organisms.

In conclusion, Benzenepropanoic acid, -amino-2-bromo-, 1,1-dimethylethyl ester,(S)-, with CAS number447416-26-4, represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel therapeutic agents while offering opportunities for innovation in material science and beyond.